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Compound of Interest

Compound Name: ARN14974

Cat. No.: B10764909 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
ARN14974 is a potent, systemically active benzoxazolone carboxamide inhibitor of acid

ceramidase (AC), a key enzyme in sphingolipid metabolism.[1][2][3][4][5][6] Acid ceramidase

catalyzes the hydrolysis of ceramide into sphingosine and a free fatty acid.[5] By inhibiting this

enzyme, ARN14974 leads to an accumulation of intracellular ceramide and a subsequent

decrease in sphingosine levels.[1][3][5][7] Ceramide itself is a bioactive lipid involved in various

cellular processes, including apoptosis, cell senescence, and inflammation.[5][6][7][8] The

modulation of ceramide levels by ARN14974 makes it a valuable research tool for studying the

roles of sphingolipids in health and disease, particularly in cancer biology and inflammatory

disorders.

This document provides detailed protocols for utilizing ARN14974 in cell culture-based

experiments to assess its biological activity.
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Parameter Value Cell Line/System Reference

IC50 (Enzymatic) 79 nM
Human Acid

Ceramidase
[1][2][3][4]

IC50 (Cellular) 825 nM
SW403 (human colon

adenocarcinoma)
[5][7]

IC50 (Cellular) 400 nM
Raw 264.7 (mouse

macrophage-like)
[5][7]

Concentration Range

for Cellular Effects
0.1 - 20 µM

SW403 and Raw

264.7 cells
[1][3][5]
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1. Cell Treatment 2. Lipid Extraction 3. LC-MS/MS Analysis 4. Data Processing 5. Quantification

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b10764909?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10764909?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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